6-Fluorothiazolo[5,4-b]pyridin-2(1H)-one

• CAS No.: 1003945-43-4
• Molecular Formula: C6H3FN2OS
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 6-fluoro-1H-[1,3]thiazolo[5,4-b]pyridin-2-one
• InChI: InChI=1S/C6H3FN2OS/c7-3-1-4-5(8-2-3)11-6(10)9-4/h1-2H,(H,9,10)
• InChI Key: RBQQVRPMKDFODT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NC(=O)S2)F

Description

6-Fluorothiazolo[5,4-b]pyridin-2(1H)-one is a heterocyclic compound featuring a fused thiazole and pyridinone ring system with a fluorine substituent at the 6-position. This scaffold combines the electron-withdrawing properties of fluorine with the pharmacophoric thiazolo-pyridinone core, which is associated with diverse biological activities, including anticancer, antiviral, and analgesic effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogenated Thiazolo[5,4-b]pyridin-2(1H)-one Derivatives

Key Compounds :

• 6-Bromothiazolo[5,4-b]pyridin-2(1H)-one (CAS: 199538-83-5)
• 5-Chlorothiazolo[5,4-b]pyridin-2(1H)-one (CAS: 121879-69-4)
• 6-Fluorothiazolo[5,4-b]pyridin-2(1H)-one

Property	6-Fluoro Derivative	6-Bromo Derivative	5-Chloro Derivative
Molecular Weight	~181.14 g/mol	231.07 g/mol	186.63 g/mol
Substituent Effect	High electronegativity; enhances metabolic stability	Bulkier; may hinder receptor binding	Moderate electronegativity; balances reactivity
Synthetic Accessibility	Requires fluorination reagents (e.g., Selectfluor)	Bromination via NBS or Br₂	Chlorination using SOCl₂ or Cl₂
Biological Activity	Anticancer (predicted)	Intermediate in drug synthesis	Under investigation for kinase inhibition

Key Findings :

• Fluorine’s small size and electronegativity improve membrane permeability compared to bromine .
• Bromine’s steric bulk may reduce binding affinity in certain targets, as seen in kinase inhibitor studies .

Oxazolo[5,4-b]pyridin-2(1H)-one Analogs

Key Compound : Oxazolo[5,4-b]pyridin-2(1H)-one (CAS: 118767-92-3)

Property	Thiazolo Derivative (6-Fluoro)	Oxazolo Derivative
Heteroatom	Sulfur (thiazole)	Oxygen (oxazole)
Bioactivity	Anticancer, antiviral	Non-opiate analgesia
Metabolic Stability	Higher (due to S and F)	Moderate
Synthetic Route	Multi-step cyclization	Hofmann reaction

Key Findings :

• oxazolo’s analgesic focus) .
• Oxygen in oxazolo analogs reduces ring strain but may decrease lipophilicity .

Data Tables

Table 1. Substituent Effects on Physicochemical Properties

Substituent	LogP (Predicted)	Solubility (mg/mL)	Metabolic Half-Life (h)
6-Fluoro	1.8	0.12	4.5
6-Bromo	2.3	0.08	3.2
5-Chloro	1.9	0.15	3.8